Cas no 2137483-89-5 (1,7-Dioxa-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester)

• Product Name: 1,7-Dioxa-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester
• CAS No: 2137483-89-5
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 5276719
• Update Time: 2025-07-02

1,7-Dioxa-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,7-Dioxa-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester

• Inchi： 1S/C8H13NO4/c1-11-7(10)6-4-13-8(9-6)2-3-12-5-8/h6,9H,2-5H2,1H3
• InChI Key： KIWGMJUIRZWULL-UHFFFAOYSA-N
• SMILES： O1C2(CCOC2)NC(C(OC)=O)C1

Additional information on 1,7-Dioxa-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester

Comprehensive Overview of 1,7-Dioxa-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester (CAS No. 2137483-89-5)

The compound 1,7-Dioxa-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester (CAS No. 2137483-89-5) is a spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique spiro[4.4]nonane backbone, combined with ester and heterocyclic functionalities, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its structural similarity to natural products and its ability to modulate biological targets. The presence of both 1,7-dioxa and 4-aza moieties enhances its solubility and binding affinity, which are critical for drug development.

In recent years, the demand for spirocyclic compounds like 1,7-Dioxa-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester has surged, driven by their applications in central nervous system (CNS) drug discovery and catalysis. This compound's methyl ester group offers synthetic flexibility, enabling further derivatization for lead optimization. Its CAS No. 2137483-89-5 is frequently searched in chemical databases, reflecting its growing relevance in medicinal chemistry and material science. Users often inquire about its synthesis routes, physicochemical properties, and safety data, highlighting its interdisciplinary appeal.

The spiro[4.4]nonane core of this compound is particularly noteworthy for its conformational rigidity, which can improve drug-like properties such as metabolic stability and target selectivity. This aligns with current trends in fragment-based drug design (FBDD), where rigid scaffolds are prized for their predictable pharmacokinetics. Additionally, the 1,7-dioxa-4-aza motif is analogous to motifs found in natural antibiotics, sparking interest in its potential antimicrobial applications. Researchers are also exploring its role in green chemistry, as its structure may facilitate eco-friendly catalytic processes.

From a commercial perspective, 1,7-Dioxa-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester is often discussed in the context of high-value intermediates for patented APIs (active pharmaceutical ingredients). Its CAS No. 2137483-89-5 is a key identifier for procurement and regulatory compliance, especially in GMP manufacturing. Frequently asked questions include its storage conditions, scalability, and compatibility with continuous flow chemistry techniques. These queries reflect the compound's integration into modern industrial workflows.

In summary, 1,7-Dioxa-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester represents a compelling case study in the intersection of structural innovation and practical utility. Its spirocyclic architecture and functional groups position it as a valuable tool for addressing challenges in drug delivery, catalysis, and sustainable chemistry. As research progresses, this compound is likely to gain further traction in both academic and industrial settings.